Cas no 62403-56-9 (Pyrrolidine, 1-[(5-bromo-3-phenyl-2-thienyl)methyl]-)

• Product Name: Pyrrolidine, 1-[(5-bromo-3-phenyl-2-thienyl)methyl]-
• CAS No: 62403-56-9
• MF: C₁₅H₁₆BrNS
• MW: 322.263241767883
• CID: 445986
• PubChem ID: 12323309
• Update Time: 2025-04-19

Pyrrolidine, 1-[(5-bromo-3-phenyl-2-thienyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 1-[(5-bromo-3-phenyl-2-thienyl)methyl]-
• 1-[(5-bromo-3-phenylthiophen-2-yl)methyl]pyrrolidine
• 62403-56-9
• DTXSID50488990

• Inchi： 1S/C15H16BrNS/c16-15-10-13(12-6-2-1-3-7-12)14(18-15)11-17-8-4-5-9-17/h1-3,6-7,10H,4-5,8-9,11H2
• InChI Key： LUYOCNYBRHWJRJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C2C=CC=CC=2)=C(CN2CCCC2)S1

Computed Properties

• Exact Mass: 321.01878
• Monoisotopic Mass: 321.01868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 31.5Ų

Experimental Properties

• PSA: 3.24